Cas no 2356532-52-8 (Tert-butyl 2-tert-butyl-3-oxopyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-tert-butyl-3-oxopyrrolidine-1-carboxylate
• CAS No: 2356532-52-8
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6219886
• PubChem ID: 146082012
• Update Time: 2025-10-28

Tert-butyl 2-tert-butyl-3-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-tert-butyl-3-oxopyrrolidine-1-carboxylate
• EN300-7341213
• 2356532-52-8

• Inchi： 1S/C13H23NO3/c1-12(2,3)10-9(15)7-8-14(10)11(16)17-13(4,5)6/h10H,7-8H2,1-6H3
• InChI Key： WKFDDAJHVAWTNU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.6Ų

Additional information on Tert-butyl 2-tert-butyl-3-oxopyrrolidine-1-carboxylate

Tert-butyl 2-tert-butyl-3-oxopyrrolidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 2-tert-butyl-3-oxopyrrolidine-1-carboxylate, with the CAS number 2356532-52-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as tert-butyl 2-(tert-butyl)-3-keto-pyrrolidine carboxylate, is notable for its unique structural features and potential applications in drug development and material science. Recent studies have highlighted its role in various biochemical pathways, making it a subject of extensive research.

The molecular structure of tert-butyl 2-(tert-butyl)-3-keto-pyrrolidine carboxylate consists of a pyrrolidine ring substituted with two tert-butyl groups and a ketone functionality. This arrangement confers the compound with interesting physicochemical properties, including high stability and lipophilicity. These characteristics make it a promising candidate for use in drug delivery systems and as a building block in organic synthesis.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of tert-butyl 2-(tert-butyl)-3-keto-pyrrolidine carboxylate. Researchers have employed various strategies, including organocatalytic reactions and microwave-assisted synthesis, to optimize its production. These methods not only enhance yield but also reduce reaction time, making the compound more accessible for large-scale applications.

In terms of biological activity, tert-butyl 2-(tert-butyl)-3-keto-pyrrolidine carboxylate has shown potential as a modulator of cellular signaling pathways. Studies have demonstrated its ability to inhibit specific enzymes involved in inflammation and oxidative stress, suggesting its therapeutic potential in conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its role as a substrate in metabolic studies has provided insights into its pharmacokinetic profile, highlighting its suitability for drug design.

The compound's compatibility with modern analytical techniques has also been explored. Techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize its structure and purity. These studies have confirmed the compound's stability under various experimental conditions, reinforcing its reliability as a research tool.

Looking ahead, the continued exploration of tert-butyl 2-(tert-butyl)-3-keto-pyrrolidine carboxylate is expected to uncover new applications in both academic and industrial settings. Its unique combination of structural features and biological activity positions it as a valuable asset in the development of novel therapeutic agents and advanced materials.